Cas no 2090253-00-0 (1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-
• CAS No: 2090253-00-0
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 5254814
• Update Time: 2025-07-02

1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-

• Inchi： 1S/C8H11ClN2O2/c1-3-4-5-6(7(12)13)10-8(9)11(5)2/h3-4H2,1-2H3,(H,12,13)
• InChI Key： KXSIAKKNTHRQCI-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C(CCC)=C(C(O)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-

Chemical Profile of 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- (CAS No. 2090253-00-0)

1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-, identified by the CAS number 2090253-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole family, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of multiple substituents, including a chloro group at the 2-position, a methyl group at the 1-position, and a propyl group at the 5-position, endows this molecule with unique chemical properties and potential pharmacological functions.

The structural configuration of 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- makes it a versatile intermediate in synthetic chemistry. The carboxylic acid moiety at the 4-position provides a site for further functionalization, enabling the attachment of various pharmacophores or bioactive molecules. This characteristic is particularly valuable in drug discovery pipelines, where modular synthesis is employed to create novel compounds with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- and biological targets. Studies have shown that the chloro and propyl substituents can modulate binding affinity to enzymes and receptors, making this compound a promising candidate for developing therapeutic agents. For instance, modifications in these regions have been associated with improved selectivity against off-target effects, a critical factor in minimizing side effects during drug development.

In the realm of medicinal biology, imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The unique electronic distribution within the 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- structure contributes to its ability to interact with biological macromolecules in distinct ways. This has led to investigations into its potential applications in treating diseases such as cancer and infectious disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key players in cellular signaling pathways involved in disease progression.

The synthesis of 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds suitable for further biological evaluation.

The pharmacokinetic profile of 1H-Imidazole-4-carboxylic acid, 2-chloro-1-methyl-5-propyl-* is also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. In vitro and in vivo studies are being conducted to assess its bioavailability and metabolic stability. These studies aim to provide insights into how modifications at different positions of the imidazole ring can influence its pharmacokinetic behavior.

One of the most exciting aspects of working with 1H-imidazole derivatives like 1H-imidazole -carboxylic acid, 2-chloro -1-methyl -5-propyl-* is their role as scaffolds for drug discovery. By systematically varying substituents on the imidazole core, chemists can explore a vast chemical space to identify novel lead compounds with improved pharmacological properties. This approach has been successfully applied in developing drugs for various therapeutic areas.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has further accelerated the process of identifying promising candidates like 1H-imidazole -carboxylic acid, 2-chloro -1-methyl -5-propyl.* AI algorithms can predict binding affinities and optimize molecular structures based on large datasets of known bioactive compounds. This technology has enabled researchers to design more effective derivatives with fewer experimental trials.

In conclusion,CAS No2090253 -00 -0 represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound,CAS No2090253 -00 -0 will undoubtedly play an important role in shaping future therapies.